Cas no 2763906-48-3 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid
• CAS No: 2763906-48-3
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 5560464
• PubChem ID: 165995932
• Update Time: 2025-10-29

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343397
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid
• 2763906-48-3
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C14H14F3NO4/c1-2-7-22-13(21)18-8-11(12(19)20)9-3-5-10(6-4-9)14(15,16)17/h2-6,11H,1,7-8H2,(H,18,21)(H,19,20)
• InChI Key： ODVQBYSWGNDMJG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C(=O)O)CNC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2763906-48-3): A Comprehensive Overview

In the realm of synthetic organic chemistry, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2763906-48-3) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its propanoic acid backbone and trifluoromethylphenyl moiety, has garnered attention in pharmaceutical and agrochemical research. Its allyloxycarbonyl protecting group further enhances its utility in peptide synthesis and drug development.

The trifluoromethyl group in this compound is particularly noteworthy, as it is a common motif in modern medicinal chemistry. This group is known to improve metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are increasingly exploring CF3-containing compounds for their potential in treating diseases such as cancer, inflammation, and central nervous system disorders. The propanoic acid segment also contributes to the molecule's versatility, making it a valuable intermediate in the synthesis of more complex structures.

One of the most frequently asked questions in online searches is: "What are the applications of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid?" The answer lies in its role as a building block for peptide coupling and protecting group chemistry. The allyloxycarbonyl (Alloc) group is a popular choice for temporary protection of amines, especially in solid-phase peptide synthesis (SPPS). This feature aligns with the growing demand for green chemistry and sustainable synthetic methods, as the Alloc group can be removed under mild conditions.

Another hot topic in the scientific community is the design of fluorinated pharmaceuticals. Fluorine incorporation is a key strategy for enhancing drug properties, and 2763906-48-3 exemplifies this trend. The 4-(trifluoromethyl)phenyl moiety is a recurring motif in FDA-approved drugs, underscoring its importance. Researchers are also investigating this compound for its potential in bioconjugation and prodrug development, areas that are gaining traction due to their relevance in targeted therapy.

From a synthetic perspective, the compound's carbamate linkage and carboxylic acid functionality offer multiple sites for chemical modification. This flexibility makes it a valuable tool for structure-activity relationship (SAR) studies, a critical aspect of drug discovery. The CAS No. 2763906-48-3 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[4-(trifluoromethyl)phenyl]propanoic acid is a multifaceted compound with broad applications in medicinal and synthetic chemistry. Its unique structural attributes, combined with the growing interest in fluorinated compounds and peptide therapeutics, position it as a key player in the development of next-generation pharmaceuticals. As research continues to evolve, this compound is likely to remain at the forefront of innovative chemical solutions.